Cas no 2228676-48-8 (3-(1,4-dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine
• CAS No: 2228676-48-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6529446
• PubChem ID: 165627285
• Update Time: 2025-06-10

3-(1,4-dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine
• EN300-1781856
• 3-[(1,4-dimethyl-1H-pyrazol-5-yl)oxy]propan-1-amine
• 2228676-48-8

• Inchi： 1S/C8H15N3O/c1-7-6-10-11(2)8(7)12-5-3-4-9/h6H,3-5,9H2,1-2H3
• InChI Key： NPDNVLSCBPDIHZ-UHFFFAOYSA-N
• SMILES： O(C1=C(C)C=NN1C)CCCN

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine

3-(1,4-Dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine: A Comprehensive Overview

3-(1,4-Dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine, also known by its CAS number 2228676-48-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrazole ring and the amine group makes this compound highly versatile, enabling it to participate in a wide range of chemical reactions and biological interactions.

The synthesis of 3-(1,4-Dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in synthetic chemistry have allowed for more efficient and cost-effective methods to construct this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrazole ring, thereby reducing reaction times and improving yields. This approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.

In terms of physical properties, 3-(1,4-Dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various applications in pharmaceuticals and agrochemicals. The compound's stability under different environmental conditions has also been evaluated, with results indicating that it remains stable under normal storage conditions.

The biological activity of 3-(1,4-Dimethyl-1H-pyrazol-5-yl)oxypropan-1-amine has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases. Additionally, investigations into its antioxidant activity have revealed its ability to scavenge free radicals, which could be beneficial in preventing oxidative stress-related disorders.

One of the most exciting developments involving 3-(1,4-Dimethyl-1H-pyrazol-5-yloxy)propaneamine is its potential application in cancer therapy. Preclinical studies have shown that this compound can inhibit the growth of certain types of cancer cells by targeting specific signaling pathways. Furthermore, its ability to enhance the efficacy of existing chemotherapy drugs without significantly increasing toxicity has made it an attractive option for combination therapies.

The environmental impact of 3-(1,4-Dimethyl-pyrazolyl oxy propaneamine) has also been assessed to ensure its safe use in industrial and medical applications. Research indicates that the compound biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important given the increasing emphasis on eco-friendly chemical products in today's market.

In conclusion, 3-(1,4-Dimethylpyrazolyl oxy propaneamine) represents a valuable addition to the arsenal of chemical compounds available for scientific research and industrial applications. Its unique structure, coupled with its diverse functional properties, positions it as a key player in fields ranging from pharmaceuticals to agrochemicals. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to make significant contributions to both scientific advancement and human health.